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Compound of Interest

Compound Name:
4-Hydroxy-6-nitro-1,8-

naphthyridine-3-carbonitrile

CAS No.: 690223-99-5

Cat. No.: B3022006

Get Quote

Executive Summary & Scientific Context
Nitro-naphthyridines represent a distinct class of fused diazanaphthalenes where the electron-

deficient naphthyridine core is further perturbed by the strong electron-withdrawing nitro (

) group. For researchers in drug discovery—particularly those targeting antimicrobial (e.g.,
nalidixic acid analogs) or anticancer pathways—interpreting the UV-Vis spectrum of these
compounds is not merely about identifying a

. It is a probe into the molecule's electronic "push-pull" character, its protonation state, and its
potential for charge-transfer interactions with biological targets.

This guide moves beyond basic spectral reporting to provide a mechanistic framework for

interpreting electronic transitions in 1,5-, 1,6-, and 1,8-nitro-naphthyridines.[1]

The Electronic Landscape: Mechanisms of
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To interpret these spectra, one must first understand the molecular orbital perturbations caused

by the nitro group on the naphthyridine scaffold.

The "Push-Pull" Effect & Charge Transfer
The naphthyridine ring is inherently electron-deficient due to the two electronegative nitrogen

atoms. Adding a nitro group creates a competitive electronic environment.[1]

Transitions: These are the dominant bands, typically found between 280–350 nm. The nitro
group extends the conjugation length, invariably causing a bathochromic (red) shift relative
to the unsubstituted parent naphthyridine.

Transitions: Arising from the lone pairs on the ring nitrogens and the nitro oxygen. These are
weak (

) and often appear as a shoulder or low-intensity tail in the 350–400 nm region.

Intramolecular Charge Transfer (ICT): If an electron-donating group (e.g.,

,

) is present (common in drug derivatives), a strong ICT band appears in the visible region
(>400 nm). The nitro group acts as the acceptor, and the ring/substituent acts as the donor.

Comparative Spectral Logic
The following table summarizes the expected spectral shifts based on structural modifications.
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Structural Feature Spectral Characteristic Mechanistic Cause

Parent Naphthyridine
Basic aromatic

transitions.

+ Nitro Group (-NO₂) Red shift (+20–40 nm)

Expansion of the

-system; lowering of LUMO

energy.

+ Protonation (Acidic pH) Red shift of Stabilization of the excited

state (if basic N is protonated).

+ Polar Solvent Red shift (ICT bands)

Stabilization of the polar

excited CT state (positive

solvatochromism).

Visualization of Electronic Transitions
The following diagram illustrates the energy level perturbations responsible for the observed

spectra.
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Caption: Energy level diagram showing how the nitro group lowers the LUMO energy, reducing

the HOMO-LUMO gap and enabling lower-energy (red-shifted) Charge Transfer (ICT)

transitions.

Comparative Data Analysis
The following data aggregates experimental findings for key nitro-naphthyridine derivatives and

related analogs. Note the distinct shift into the visible region for derivatives with auxiliary donors

(e.g., -OH, -NH2).

Table 1: UV-Vis Absorption Maxima of Selected
Naphthyridines

Compound
Class

Specific
Derivative

Solvent (nm)
(

)

Key Feature

1,6-

Naphthyridine

Parent

(Unsubstitute

d)

MeOH 305, 312 ~4,500
Structured

band.

1,7-

Naphthyridine

5-Nitro-1,7-

naphthyridin-

8(7H)-one

MeOH 290 High

Hypsochromi

c shift due to

amide

tautomer.

1,8-

Naphthalimid

e

3-Nitro-1,8-

naphthalic

anhydride

DMSO 402 ~12,000

Strong ICT

band; yellow

color.[1]

1,8-

Naphthyridine

3-Nitro-1,8-

naphthyridine

(Predicted)

EtOH ~330–350 Moderate

Broadened

band due to -

NO₂

conjugation.

[1]

Reference Nitrobenzene EtOH 260 8,000

Baseline for

simple nitro-

aromatic.[1]
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Critical Insight: Simple nitro-naphthyridines (without -OH/-NH2) typically appear as pale yellow

solids with absorption tails extending to 400 nm.[1] Derivatives with electron donors para or

ortho to the nitro group will exhibit intense yellow/orange coloration (

) due to the "push-pull" resonance.

Experimental Protocol: Self-Validating Spectral
Acquisition
To ensure data integrity (E-E-A-T), follow this protocol designed to eliminate common artifacts

like aggregation or pH-induced tautomerism.

Reagents & Preparation
Solvent: Spectroscopic grade Methanol (MeOH) or Acetonitrile (MeCN).[1] Avoid

DMF/DMSO for UV (<260 nm) work due to solvent cutoff.

Buffer: 10 mM Phosphate buffer (pH 7.4) for aqueous studies.[1][2]

Step-by-Step Workflow
Baseline Correction: Fill two matched quartz cuvettes with pure solvent.[1] Run a baseline

scan (200–800 nm).[1]

Stock Solution: Prepare a

stock in MeCN.[1] Sonicate for 5 mins to ensure complete dissolution (nitro-naphthyridines
can be crystalline and slow to dissolve).

Dilution Series (Linearity Check): Prepare three working concentrations (e.g., 10, 25, 50

).

Acquisition: Scan from 800 nm down to 200 nm.
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Validation Step (The "Acid Test"):

Add 1 drop of 0.1 M HCl to the cuvette.

Observation: If the spectrum red-shifts significantly or changes shape, the ring nitrogen is

protonating. This confirms the basicity of the naphthyridine ring.

Note: If the spectrum remains unchanged, the pKa may be very low due to the electron-

withdrawing nitro group.

Interpretation Decision Tree

Analyze Spectrum

Band > 400 nm?

Main Band Position?

No (Colorless)

Strong ICT present.
Likely donor group (-OH, -NH2)

interacting with -NO2.

Yes (Yellow/Orange)

Standard π->π* Transition.
Typical of parent ring.

280-320 nm

n->π* Transition.
Lone pair excitation.

Sensitive to solvent polarity.

Shoulder 330-380 nm

Click to download full resolution via product page

Caption: Decision tree for classifying unknown bands in nitro-naphthyridine spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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